Cas no 63274-92-0 (3-(Hydroxyimino)heptane-2,4-dione)
63274-92-0 structure
Product Name:3-(Hydroxyimino)heptane-2,4-dione
CAS No:63274-92-0
MF:C7H11NO3
MW:157.167142152786
CID:2790226
PubChem ID:136273871
Update Time:2025-04-21
3-(Hydroxyimino)heptane-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 63274-92-0
- DTXSID90795872
- 3-(Hydroxyimino)heptane-2,4-dione
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- Inchi: 1S/C7H11NO3/c1-3-4-6(10)7(8-11)5(2)9/h10H,3-4H2,1-2H3
- InChI Key: SEADYZBHFKQFHP-UHFFFAOYSA-N
- SMILES: OC(=C(C(C)=O)N=O)CCC
Computed Properties
- Exact Mass: 157.07389321Da
- Monoisotopic Mass: 157.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 66.7Ų
3-(Hydroxyimino)heptane-2,4-dione Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jason Wan Lab Chip, 2020,20, 4528-4538
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